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Compound of Interest

Compound Name: Catharanthine Sulfate

Cat. No.: B15615259 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility parameters of

Catharanthine Sulfate, a pivotal precursor in the synthesis of powerful anticancer agents like

vinblastine and vincristine. The information presented herein is curated for researchers,

scientists, and professionals in the field of drug development to facilitate its effective use in

experimental and formulation settings.

Catharanthine, a monoterpenoid indole alkaloid extracted from Catharanthus roseus, is often

utilized in its salt form, Catharanthine Sulfate, to improve its handling and dissolution

properties.[1] A thorough understanding of its solubility in various common laboratory solvents

is fundamental for the preparation of stock solutions and for a wide array of in vitro and in vivo

studies.

Physicochemical Properties at a Glance
Molecular Formula: C₂₁H₂₆N₂O₆S[1]

Molecular Weight: 434.51 g/mol [1]

Appearance: A solid, typically a white powder.[1][2]

Storage Conditions: It is recommended to store Catharanthine Sulfate at -20°C.[1]
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Quantitative Solubility Parameters
The solubility of Catharanthine Sulfate has been determined in several common organic

solvents and water. The following table summarizes the available quantitative data, providing a

clear basis for the preparation of solutions for research purposes. It is important to note that in

some reported data, the "≥" symbol indicates that the solubility may be higher than the stated

value, as saturation was not reached in those particular experiments.[1]
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
≥ 50.1[1][3] ≥ 115.30[1]

A clear solution can

be obtained.[1] Some

sources report

solubility of ≥ 100

mg/mL (297.24 mM).

[4] Another source

indicates solubility of

5mg/mL with warming.

[2]

Ethanol (EtOH) ≥ 21.75[1][3] ≥ 50.06[1]

Gentle warming may

be necessary to

achieve complete

dissolution.[1]

Water ≥ 4.96[1][3] ≥ 11.42[1]

Solubility in water is

reported with

conflicting values.

Some sources state it

is soluble, while

others report it as

insoluble (< 0.1

mg/mL)[4] or sparingly

soluble. Due to lower

solubility, high-

concentration stock

solutions in water are

not recommended.[1]

Methanol Soluble Not specified [5][6]

Experimental Protocols for Solution Preparation
To ensure the accurate and efficient preparation of Catharanthine Sulfate solutions, the

following general and solvent-specific protocols are recommended.
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General Handling Recommendations
For optimal results, it is advised to prepare and use solutions on the same day.[1] If advance

preparation is necessary, stock solutions should be stored as aliquots in tightly sealed vials at

-20°C for a period of up to one month. Before use, allow the product to equilibrate to room

temperature for at least one hour prior to opening the vial.[1] To enhance solubility, warming the

solution at 37°C and using an ultrasonic bath can be beneficial.[4]

Solvent-Specific Dissolution Procedures
The following diagram illustrates a generalized workflow for the dissolution of Catharanthine
Sulfate in common laboratory solvents.
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Experimental Workflow for Dissolving Catharanthine Sulfate

Preparation

Solvent Addition

Dissolution Method

Final Solution

Accurately weigh Catharanthine Sulfate powder

Add DMSO Add Ethanol Add Water

Vortex

Gentle Warming (e.g., 37°C)

if not fully dissolved

Sonication

if not fully dissolved

Visually inspect for a clear solution

Click to download full resolution via product page

Dissolution Workflow

Protocol for DMSO:

Accurately weigh the desired amount of Catharanthine Sulfate.

Add the calculated volume of DMSO.
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Vortex the solution until the solid is completely dissolved. A clear solution should be

obtained.[1]

Protocol for Ethanol:

Accurately weigh the desired amount of Catharanthine Sulfate.

Add the calculated volume of absolute ethanol.

Vortex the solution for 1-2 minutes.

If the solid does not fully dissolve, warm the vial in a 37°C water bath or on a heating block

for 5-10 minutes.[1]

Periodically vortex during warming to aid dissolution.

Once a clear solution is obtained, remove it from the heat and allow it to cool to room

temperature.[1]

Protocol for Water:

Accurately weigh the desired amount of Catharanthine Sulfate.

Add the calculated volume of nuclease-free water.

Vortex the solution for 2-3 minutes.

Sonication in an ultrasonic water bath for 5-10 minutes may be required to achieve complete

dissolution.[1]

Summary
This guide provides essential solubility data and standardized protocols to aid researchers in

the effective utilization of Catharanthine Sulfate. The significant solubility in DMSO and

ethanol, coupled with the provided dissolution techniques, allows for the preparation of stock

solutions suitable for a variety of scientific applications. The variability in reported water

solubility underscores the importance of careful experimental verification when using aqueous

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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